Cas no 2411256-30-7 (3-(Carbamoylmethyl)phenyl sulfurofluoridate)
3-(Carbamoylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties
Names and Identifiers
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- 3-(carbamoylmethyl)phenyl sulfurofluoridate
- 1-(2-Amino-2-oxoethyl)-3-fluorosulfonyloxybenzene
- Z3919173713
- 3-(Carbamoylmethyl)phenyl sulfurofluoridate
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- Inchi: 1S/C8H8FNO4S/c9-15(12,13)14-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H2,10,11)
- InChI Key: YVHXCEXOMCMWOI-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1=CC=CC(=C1)CC(N)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 324
- XLogP3: 1
- Topological Polar Surface Area: 94.8
3-(Carbamoylmethyl)phenyl sulfurofluoridate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7554165-1.0g |
3-(carbamoylmethyl)phenyl sulfurofluoridate |
2411256-30-7 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3-(Carbamoylmethyl)phenyl sulfurofluoridate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-(Carbamoylmethyl)phenyl sulfurofluoridate
3-(Carbamoylmethyl)phenyl sulfurofluoridate: A Comprehensive Overview
The compound 3-(Carbamoylmethyl)phenyl sulfurofluoridate (CAS No. 2411256-30-7) is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which combines a phenyl group with a carbamoylmethyl substituent and a sulfurofluoridate moiety. The sulfurofluoridate group, in particular, imparts distinctive chemical properties that make this compound highly versatile and valuable for various applications.
Recent studies have highlighted the potential of 3-(Carbamoylmethyl)phenyl sulfurofluoridate in the development of advanced materials. Researchers have explored its ability to act as a precursor for the synthesis of novel polymers and coatings. The carbamoylmethyl group within the molecule plays a crucial role in enhancing the reactivity and functionality of the compound, making it an ideal candidate for use in high-performance materials. For instance, its application in the creation of self-healing polymers has shown promising results, demonstrating its potential in aerospace and automotive industries.
In addition to its role in materials science, 3-(Carbamoylmethyl)phenyl sulfurofluoridate has also been investigated for its potential in drug discovery. The compound's unique structure allows for selective interactions with biological molecules, making it a valuable tool in medicinal chemistry. Recent research has focused on its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutic agents.
The synthesis of 3-(Carbamoylmethyl)phenyl sulfurofluoridate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the phenyl carbamoylmethyl intermediate and its subsequent reaction with a sulfurofluoridating agent. The optimization of these steps has been a focus of recent studies, with researchers exploring novel catalysts and reaction pathways to improve yield and purity. These advancements have significantly enhanced the scalability of the synthesis process, making it more feasible for industrial applications.
Another area where 3-(Carbamoylmethyl)phenyl sulfurofluoridate has shown promise is in electronic materials. The compound's ability to form stable covalent bonds with other functional groups makes it an excellent candidate for use in organic electronics. Recent experiments have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs) and flexible electronics. Its unique electronic properties, including high conductivity and stability under various conditions, make it a valuable asset in this rapidly evolving field.
Despite its numerous advantages, the handling and storage of 3-(Carbamoylmethyl)phenyl sulfurofluoridate require careful consideration due to its sensitivity to environmental factors such as moisture and temperature. Researchers have developed innovative strategies to address these challenges, including the use of inert atmospheres and controlled humidity levels during synthesis and processing. These measures have significantly improved the stability and reliability of the compound in practical applications.
In conclusion, 3-(Carbamoylmethyl)phenyl sulfurofluoridate (CAS No. 2411256-30-7) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapies. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.
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